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For Researchers, Scientists, and Drug Development Professionals

Introduction
ML175 is a potent and selective, activity-based inhibitor of Glutathione S-Transferase Omega 1

(GSTO1).[1][2] It acts by covalently labeling the active site cysteine of the GSTO1 enzyme.[1]

[2] GSTO1 is overexpressed in several cancer cell lines and is implicated in chemotherapeutic

resistance, making it a promising target for cancer therapy.[1][2] These application notes

provide a comprehensive guide for utilizing ML175 in various in vitro studies, including

recommended starting concentrations, detailed experimental protocols, and an overview of the

signaling pathways involved.

Quantitative Data Summary
The following table summarizes the effective concentrations and inhibitory constants of ML175
in various in vitro settings. This data serves as a starting point for experimental design.
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Parameter Value
Cell Line /
System

Assay Type Reference

IC50 28 nM
Recombinant

GSTO1

Enzyme

Inhibition Assay
[1][2]

In Situ Inhibition 250 nM MDA-MB-435

Complete

inhibition of

GSTO1

[1][2]

Signaling Studies 1 µM SH-SY5Y

Inhibition of

GSTO1 for

pathway analysis

[3]

Signaling Pathways Modulated by GSTO1
GSTO1 has been shown to modulate key signaling pathways involved in cell survival,

proliferation, and inflammation. Inhibition of GSTO1 by ML175 can therefore be used to study

these pathways.

GSTO1 and the JAK/STAT3 Signaling Pathway
GSTO1 can promote the phosphorylation of JAK and STAT3, leading to the activation of the

JAK/STAT3 signaling pathway. This pathway is crucial for cell proliferation, migration, and

invasion, and the inhibition of apoptosis in cancer cells.[4]
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GSTO1-mediated activation of the JAK/STAT3 pathway.
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GSTO1 Regulation of Akt and MEK1/2 Signaling
GSTO1 activity has been shown to suppress the activation of Akt and MEK1/2 kinases.[1][2][5]

Inhibition of GSTO1 with ML175 leads to the activation of both Akt and MEK1/2, suggesting

that GSTO1 plays a role in maintaining the basal state of these pro-survival signaling

pathways.[1][2]
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Seed cells in a multi-well plate

Prepare ML175 dilutions in culture medium

Treat cells with ML175 or vehicle control

Incubate for the desired time

Wash cells with PBS and lyse

Quantify protein concentration

Proceed to downstream analysis
(e.g., Western Blot, Activity Assay)
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Seed cells in a 96-well plate

Prepare serial dilutions of ML175

Treat cells with ML175 or vehicle

Incubate for 24, 48, or 72 hours

Add MTT or MTS reagent and incubate

Measure absorbance with a plate reader

Calculate cell viability and IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Studies]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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